Cas no 1361820-15-6 (4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361820-15-6
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912174
• Update Time: 2025-06-12

4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-8(2-3-15)7(5-11)4-9(16-6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： YVZWNDHLZNVDHD-UHFFFAOYSA-N
• SMILES： FCC1C=C(N=C(C)C=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361820-15-6)

The compound 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361820-15-6) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a fluoromethyl group, a trifluoromethoxy substituent, and an acetonitrile moiety, makes it a versatile intermediate for synthesizing high-value compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

One of the key reasons for the growing interest in 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile is its role in the synthesis of fluorinated compounds. Fluorination is a hot topic in modern chemistry due to its ability to enhance the stability, bioavailability, and efficacy of molecules. The presence of both fluoromethyl and trifluoromethoxy groups in this compound makes it a valuable building block for designing drugs with improved metabolic resistance and target specificity. This aligns with the current trend in pharmaceutical research, where fluorinated analogs are being developed to address challenges such as drug resistance and off-target effects.

In agrochemical applications, 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile serves as a precursor for the development of next-generation pesticides and herbicides. The trifluoromethoxy group, in particular, is known to impart enhanced pesticidal activity and environmental persistence, making it a sought-after feature in crop protection products. With the global push toward sustainable agriculture, this compound is being studied for its potential to reduce the environmental footprint of agrochemicals while maintaining high efficacy.

From a material science perspective, the incorporation of 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile into polymers and coatings can lead to materials with superior thermal stability, chemical resistance, and hydrophobic properties. These attributes are critical for applications in electronics, aerospace, and renewable energy sectors. For instance, fluorinated polymers derived from this compound could be used in solar cell encapsulants or high-performance battery separators, addressing the demand for durable and efficient energy storage solutions.

The synthesis and characterization of 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is essential for its downstream applications. Researchers are also investigating greener synthetic routes to produce this compound, reflecting the broader industry shift toward sustainable and eco-friendly chemical processes.

In summary, 4-(Fluoromethyl)-2-methyl-6-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361820-15-6) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, combined with the growing demand for fluorinated compounds, position it as a key player in the development of innovative pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.